Cas no 721-13-1 (3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid)

• Product Name: 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid
• CAS No: 721-13-1
• MF: C₁₀H₆F₂O₄
• MW: 228.149050235748
• MDL: MFCD00203111
• CID: 976925
• PubChem ID: 5708417
• Update Time: 2025-08-03

3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,2-DIFLUOROBENZO[1,3]-DIOXOL-5-YL]ACRYLIC ACID
• 3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)-(2E)-PROPENOIC ACID
• SR-01000385206
• SR-01000385206-1
• (2E)-3-(2,2-Difluoro-1,3-benzodioxol-5-yl)propenoic acid
• Z2315575760
• 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)(2E) propenoic acid
• 3-(2,2-Difluorobenzo[d][1,3]dioxol-5-yl)acrylic acid
• EN300-833131
• AKOS015853275
• 721-13-1
• (E)-3-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)acrylic acid
• (E)-3-(2,2-difluoro-1,3-benzodioxol-5-yl)prop-2-enoic acid
• 3-(2,2-difluoro-1,3-dioxaindan-5-yl)prop-2-enoic acid
• (E)-3-(2,2-Difluoro-1,3-benzodioxol-5-yl)acrylic acid
• trans-3-(2,2-difluoro-1,3-benzodioxol-5-yl)prop-2-enoic acid
• PS-6335
• HMS518J21
• 3-(2,2-Difluorobenzo[d][1,3]dioxol-5-yl)acrylicacid
• SCHEMBL1536357
• (2E)-3-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)prop-2-enoic acid
• (2E)-3-(2,2-difluoro-1,3-dioxaindan-5-yl)prop-2-enoic acid
• CS-0451985
• MFCD00203111
• EN300-266735
• 387350-55-2
• 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)propenoic acid
• G29214
• DB-257532
• (2E)-3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)PROPENOICACID
• 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid

• MDL： MFCD00203111
• Inchi： 1S/C10H6F2O4/c11-10(12)15-7-3-1-6(2-4-9(13)14)5-8(7)16-10/h1-5H,(H,13,14)/b4-2+
• InChI Key： KODLBMVQFGJDOK-DUXPYHPUSA-N
• SMILES： FC1(OC2C=CC(/C=C/C(=O)O)=CC=2O1)F

Computed Properties

• Exact Mass: 228.02341499g/mol
• Monoisotopic Mass: 228.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid

3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid: A Comprehensive Overview

The compound 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid (CAS No. 721-13-1) is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique combination of a benzodioxole ring system and an alpha,beta-unsaturated carboxylic acid moiety. The benzodioxole group, which is a fused bicyclic structure consisting of a benzene ring and a dioxole ring, contributes to the molecule's aromatic stability and electronic properties. The alpha,beta-unsaturated carboxylic acid group further enhances the compound's reactivity and potential for participation in various chemical reactions.

Recent studies have highlighted the potential of 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid in drug discovery efforts. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The fluorine atoms present in the benzodioxole ring are known to enhance the lipophilicity of the molecule, which is a desirable trait for improving drug bioavailability. Furthermore, the conjugated double bond in the propenoic acid group allows for potential interactions with biological targets, making this compound a promising candidate for further pharmacological investigation.

In terms of synthesis, 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid can be prepared through a variety of methods. One common approach involves the coupling of a suitable benzodioxole derivative with an alpha,beta-unsaturated carboxylic acid using palladium-catalyzed cross-coupling reactions. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production. The benzodioxole moiety can be synthesized via various routes, including oxidative cyclization or nucleophilic aromatic substitution, depending on the starting materials available.

The structural versatility of 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)-(2E)-propenoic Acid has also led to its exploration in materials science applications. For instance, researchers have investigated its potential as a building block for advanced polymers and organic semiconductors. The aromatic stability provided by the benzodioxole ring system and the reactivity of the propenoic acid group make this compound an attractive candidate for constructing functional materials with tailored electronic properties.

From an environmental perspective, understanding the fate and transport of CAS No. 721-13-1 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that while the compound exhibits moderate persistence in aqueous environments due to its hydrophobic nature, it can undergo microbial degradation under specific conditions. These findings are essential for developing strategies to mitigate any adverse environmental effects associated with its use.

In conclusion, 3-(2,2-Difluoro-1,3-benzodioxol-5-yli)l-(2E)-propenoic Acid (CAS No. 721-13-l) is a multifaceted compound with applications spanning drug discovery and materials science. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific research and industrial innovation.